Cas no 23058-90-4 (N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide)

• Product Name: N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide
• CAS No: 23058-90-4
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 284687
• PubChem ID: 699437
• Update Time: 2025-06-12

N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-(3-methoxyphenyl)-b-oxo-
• N-(3-Methoxyphenyl)-3-oxo-3-phenylpropanamide
• N-(3-METHOXY-PHENYL)-3-OXO-3-PHENYL-PROPIONAMIDE
• 2-Benzoyl-m-acetanisidid
• 3-oxo-3-phenyl-propionic acid m-anisidide
• 3-Oxo-3-phenyl-propionsaeure-m-anisidid
• AC1LF8SE
• AC1Q48MK
• AC1Q5F20
• CTK4F0785
• N-(3-Methoxyphenyl)-benzoylacetamid
• Oprea1_217248
• Benzenepropanamide, N-(3-methoxyphenyl)-beta-oxo-
• N-(3-Methoxyphenyl)benzoylacetamide
• AKOS001061618
• SR-01000399674
• SMR000588643
• OEDNBPIBTOTXHM-UHFFFAOYSA-N
• CS-0220350
• DTXSID50351397
• CHEMBL1454489
• SR-01000399674-1
• Z55119711
• 23058-90-4
• HMS2853D03
• EN300-06449
• MLS001171701
• SCHEMBL9157132
• N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide

• Inchi： 1S/C16H15NO3/c1-20-14-9-5-8-13(10-14)17-16(19)11-15(18)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,17,19)
• InChI Key： OEDNBPIBTOTXHM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 499.5°Cat760mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.606
• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide

Introduction to N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide (CAS No. 23058-90-4)

N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide, identified by its Chemical Abstracts Service (CAS) number 23058-90-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The molecular structure of N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide consists of a phenyl ring substituted with a methoxy group and an amide functional group attached to a β-ketoester-like moiety, which contributes to its diverse chemical reactivity and biological activity.

The compound's significance is further underscored by its role as a key intermediate in the synthesis of various pharmacologically active molecules. In recent years, there has been a growing interest in exploring the pharmacological potential of amide derivatives, particularly those featuring aromatic rings and heterocyclic structures. N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide stands out due to its ability to serve as a precursor in the synthesis of molecules that exhibit inhibitory effects on various enzymatic pathways relevant to inflammation, pain, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide with target proteins. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have suggested that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the biosynthesis of pro-inflammatory mediators. Such interactions could lead to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological significance, N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide has been investigated for its role in biochemical pathways related to cellular signaling and metabolism. Studies have shown that derivatives of this compound can modulate the activity of key signaling molecules involved in cell proliferation, differentiation, and apoptosis. These findings are particularly relevant in the context of developing treatments for diseases such as cancer, where dysregulation of these pathways is a common feature.

The synthesis of N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes functional group transformations such as methylation, condensation, and amide bond formation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural modifications to tailor its biological activity.

The analytical characterization of N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide is crucial for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed insights into the molecular structure and chemical environment of the compound, which are essential for understanding its reactivity and biological behavior.

The pharmacological evaluation of N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of enzymes involved in inflammatory responses, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preclinical studies have indicated that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The future direction of research on N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide includes exploring its mechanisms of action at a molecular level and optimizing its pharmacokinetic properties. Advances in drug discovery technologies, such as high-throughput screening and structure-based drug design, are expected to accelerate the development of novel derivatives with enhanced therapeutic potential. Additionally, investigating the compound's interactions with biological targets using cutting-edge techniques like X-ray crystallography will provide valuable insights into its mode of action.

In conclusion, N-(3-methoxyphenyl)-3-oxo-3-phenylpropanamide (CAS No. 23058-90-4)